N-(7-bromo-4-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide

• IUPAC Name: N-(5-bromo-8-methoxy-4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H11BrN2O2S/c1-6(17)15-13-16-12-10(19-13)5-7-8(14)3-4-9(18-2)11(7)12/h3-4H,5H2,1-2H3,(H,15,16,17)
• InChI Key: CAKBXWVJWDBJGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)CC3=C(C=CC(=C32)OC)Br
• Molecular Formula: C13H11BrN2O2S
• Molecular Weight: 339.21 g/mol

Description

N-(7-bromo-4-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C13H11BrN2O2S and its molecular weight is 339.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 337.97246 g/mol and the complexity rating of the compound is 371. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Applications

Compounds structurally similar to the one have been synthesized and evaluated for their antimicrobial properties. For instance, the study by Fuloria et al. (2014) explored the synthesis of Schiff bases and thiazolidinone derivatives, revealing their potential as antimicrobial agents. This indicates a promising avenue for utilizing similar compounds in combating bacterial and fungal infections (Fuloria, Fuloria, & Gupta, 2014).

Antiproliferative Studies

Research has also delved into the antiproliferative activity of thiazole derivatives. Alqahtani and Bayazeed (2020) synthesized pyridine-linked thiazole hybrids, examining their cytotoxicity against various cancer cell lines. This highlights the potential of such compounds in cancer research, particularly for liver and breast cancer models (Alqahtani & Bayazeed, 2020).

Antioxidant Properties

The study of naturally occurring bromophenols from marine algae by Li et al. (2012) suggests the significant antioxidant activity of bromophenol derivatives. These compounds, including nitrogen-containing bromophenols, have shown potent scavenging activity against radicals. Such findings point to their application in developing natural antioxidants for food and pharmaceutical industries (Li, Li, Gloer, & Wang, 2012).

Advanced Synthesis Techniques

Innovative synthesis techniques offer pathways to new compounds with potential applications in various fields. For example, the synthesis of novel acetamide derivatives with potential cytotoxic, anti-inflammatory, and analgesic properties has been explored by Rani et al. (2016), showcasing the diverse therapeutic possibilities of acetamide derivatives in medicine (Rani, Pal, Hegde, & Hashim, 2016).